Cas no 76350-88-4 (Benzenemethanol, 3-amino-2-methyl-, hydrochloride)
Benzenemethanol, 3-amino-2-methyl-, hydrochloride is a fine chemical compound with applications in pharmaceutical and organic synthesis. Its structure features a benzenemethanol core substituted with an amino group at the 3-position and a methyl group at the 2-position, forming a hydrochloride salt for enhanced stability and solubility. This compound is valued for its role as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of pharmacologically active agents. The hydrochloride form ensures improved handling and storage characteristics. Its well-defined purity and consistent composition make it suitable for research and industrial-scale processes requiring precise chemical building blocks.
76350-88-4 structure
Product Name:Benzenemethanol, 3-amino-2-methyl-, hydrochloride
CAS No:76350-88-4
MF:C8H12ClNO
MW:173.639981269836
CID:537950
PubChem ID:20270659
Update Time:2025-06-07
Benzenemethanol, 3-amino-2-methyl-, hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- Benzenemethanol, 3-amino-2-methyl-, hydrochloride
- (3-amino-2-methylphenyl)methanol,hydrochloride
- (3-Amino-2-methylphenyl)methanol--hydrogen chloride (1/1)
- SCHEMBL10983053
- (3-amino-2-methylphenyl)methanol;hydrochloride
- DTXSID10604417
- VODBTCPLHMEMAS-UHFFFAOYSA-N
- 76350-88-4
- (3-AMINO-2-METHYLPHENYL)METHANOL HYDROCHLORIDE
- 3-hydroxymethyl-2-methylaniline hydrochloride
- EN300-7705535
-
- Inchi: 1S/C8H11NO.ClH/c1-6-7(5-10)3-2-4-8(6)9;/h2-4,10H,5,9H2,1H3;1H
- InChI Key: VODBTCPLHMEMAS-UHFFFAOYSA-N
- SMILES: Cl.OCC1C=CC=C(C=1C)N
Computed Properties
- Exact Mass: 173.06086
- Monoisotopic Mass: 173.0607417g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 105
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 46.2Ų
Experimental Properties
- PSA: 46.25
Benzenemethanol, 3-amino-2-methyl-, hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7705535-0.05g |
(3-amino-2-methylphenyl)methanol hydrochloride |
76350-88-4 | 95.0% | 0.05g |
$19.0 | 2025-03-21 | |
| Enamine | EN300-7705535-0.1g |
(3-amino-2-methylphenyl)methanol hydrochloride |
76350-88-4 | 95.0% | 0.1g |
$19.0 | 2025-03-21 | |
| Enamine | EN300-7705535-0.25g |
(3-amino-2-methylphenyl)methanol hydrochloride |
76350-88-4 | 95.0% | 0.25g |
$19.0 | 2025-03-21 | |
| Enamine | EN300-7705535-0.5g |
(3-amino-2-methylphenyl)methanol hydrochloride |
76350-88-4 | 95.0% | 0.5g |
$24.0 | 2025-03-21 | |
| Enamine | EN300-7705535-1.0g |
(3-amino-2-methylphenyl)methanol hydrochloride |
76350-88-4 | 95.0% | 1.0g |
$30.0 | 2025-03-21 | |
| Enamine | EN300-7705535-2.5g |
(3-amino-2-methylphenyl)methanol hydrochloride |
76350-88-4 | 95.0% | 2.5g |
$63.0 | 2025-03-21 | |
| Enamine | EN300-7705535-5.0g |
(3-amino-2-methylphenyl)methanol hydrochloride |
76350-88-4 | 95.0% | 5.0g |
$119.0 | 2025-03-21 | |
| Enamine | EN300-7705535-10.0g |
(3-amino-2-methylphenyl)methanol hydrochloride |
76350-88-4 | 95.0% | 10.0g |
$178.0 | 2025-03-21 | |
| Enamine | EN300-7705535-25.0g |
(3-amino-2-methylphenyl)methanol hydrochloride |
76350-88-4 | 95.0% | 25.0g |
$310.0 | 2025-03-21 | |
| Enamine | EN300-7705535-50.0g |
(3-amino-2-methylphenyl)methanol hydrochloride |
76350-88-4 | 95.0% | 50.0g |
$584.0 | 2025-03-21 |
Benzenemethanol, 3-amino-2-methyl-, hydrochloride Related Literature
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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